5-(Furan-2-yl)-1,3-oxazole-4-carboxylic acid

• IUPAC Name: 5-(furan-2-yl)-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C8H5NO4/c10-8(11)6-7(13-4-9-6)5-2-1-3-12-5/h1-4H,(H,10,11)
• InChI Key: CCXPRYRXBDOPCD-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=C(N=CO2)C(=O)O
• Molecular Formula: C8H5NO4
• DSSTOX Substance ID: DTXSID00650362
• Molecular Weight: 179.13 g/mol
• CAS RN: 143659-16-9

Description

5-(Furan-2-yl)-1,3-oxazole-4-carboxylic acid (FOCA) is a heterocyclic compound that has been extensively studied for its potential applications in organic synthesis, drug development, and materials science. FOCA has been used as a starting material for the synthesis of various heterocyclic compounds, and it has been found to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial effects.

Scientific Research Applications

Conversion of Biomass to Valuable Chemicals

Furan derivatives, including 5-(Furan-2-yl)-1,3-oxazole-4-carboxylic acid, are pivotal in converting plant biomass into a plethora of industrially significant chemicals. These compounds serve as versatile intermediates in synthesizing monomers, polymers, fuels, and various functional materials, offering sustainable alternatives to fossil-based resources. Notably, derivatives like 5-Hydroxymethylfurfural (HMF) have emerged as critical platform chemicals, underpinning the development of renewable carbon sources for the chemical industry (Chernyshev et al., 2017).

Synthesis of Novel Pharmaceutical Compounds

The oxazole and furan moieties are integral in medicinal chemistry, contributing to the synthesis of compounds with diverse biological activities. For instance, furanyl- and thienyl-substituted nucleobases and nucleosides exhibit significant antiviral, antitumor, and antimycobacterial properties. These findings underscore the therapeutic potential of furan-based scaffolds in drug development (Ostrowski, 2022).

Advances in Catalytic Synthesis

The catalytic synthesis of 1,3-oxazole derivatives, including those with furan rings, is a focal point of contemporary research. These efforts aim to develop new methodologies for synthesizing oxazole derivatives, which are fundamental in pharmaceutical, agrochemical, and material sciences. The exploration of metal-dependent synthetic methodologies highlights the versatility and broad utility of the 1,3-oxazole scaffold (Shinde et al., 2022).

Exploration of Heterocyclic Chemistry

Heterocyclic compounds, including oxazoles and furans, are essential in the design of bioactive molecules. These compounds are investigated for their potential in various pharmacological domains, such as antimicrobial, anti-inflammatory, and anticancer activities. The structural diversity and reactivity of these heterocycles make them valuable tools in the discovery of new therapeutic agents (Kaur et al., 2018; Kushwaha & Kushwaha, 2021).

Future Directions

Furan compounds have wide applications in various fields, including therapeutics, photovoltaics, dyes and pigments, corrosion inhibitors, food antioxidants, sustainable chemistry, and agrochemicals. Therefore, the study and development of furan derivatives, including “5-(Furan-2-yl)-1,3-oxazole-4-carboxylic acid”, could have significant potential in these areas.

Mechanism of Action

Target of Action

Furan derivatives have been known to exhibit a wide range of biological activities . For instance, some furan-containing compounds have been used as medicines in various disease areas .

Mode of Action

Furan derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular processes .

Biochemical Pathways

Furan derivatives are known to influence a variety of biochemical pathways .

Result of Action

Furan derivatives are known to have a broad spectrum of biological activities .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other compounds can affect the activity of 5-(Furan-2-yl)-1,3-oxazole-4-carboxylic acid .